Cas no 1804678-19-0 (5-Amino-2-(bromomethyl)-3-(difluoromethyl)-6-iodopyridine)

• Product Name: 5-Amino-2-(bromomethyl)-3-(difluoromethyl)-6-iodopyridine
• CAS No: 1804678-19-0
• MF: C₇H₆BrF₂IN₂
• MW: 362.941219806671
• CID: 4855703
• Update Time: 2025-06-11

5-Amino-2-(bromomethyl)-3-(difluoromethyl)-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(bromomethyl)-3-(difluoromethyl)-6-iodopyridine

• Inchi： 1S/C7H6BrF2IN2/c8-2-5-3(6(9)10)1-4(12)7(11)13-5/h1,6H,2,12H2
• InChI Key： YSQKMUSZEOLKGJ-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(F)F)C(CBr)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9

Additional information on 5-Amino-2-(bromomethyl)-3-(difluoromethyl)-6-iodopyridine

Comprehensive Overview of 5-Amino-2-(bromomethyl)-3-(difluoromethyl)-6-iodopyridine (CAS No. 1804678-19-0)

5-Amino-2-(bromomethyl)-3-(difluoromethyl)-6-iodopyridine (CAS No. 1804678-19-0) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique functional groups, including an amino group, a bromomethyl group, a difluoromethyl group, and an iodo substituent, making it a versatile intermediate in organic synthesis. Researchers are particularly interested in its potential applications in drug discovery, given its structural complexity and reactivity.

The compound's CAS number 1804678-19-0 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its molecular formula, C₇H₆BrF₂IN₂, reflects the presence of multiple halogens, which are often leveraged in cross-coupling reactions and nucleophilic substitutions. These reactions are pivotal in constructing complex molecules, such as active pharmaceutical ingredients (APIs) and agrochemicals. The difluoromethyl group, in particular, is a sought-after moiety due to its ability to modulate the physicochemical properties of molecules, enhancing their bioavailability and metabolic stability.

In recent years, the demand for halogenated pyridines like 5-Amino-2-(bromomethyl)-3-(difluoromethyl)-6-iodopyridine has surged, driven by advancements in medicinal chemistry and crop protection. A growing body of literature highlights its role in the synthesis of kinase inhibitors and herbicides, aligning with the industry's focus on precision medicine and sustainable agriculture. For instance, the iodo substituent facilitates palladium-catalyzed couplings, a cornerstone of modern drug development pipelines.

From a synthetic perspective, the compound's bromomethyl group offers a reactive handle for further functionalization, enabling the construction of diverse molecular architectures. This feature is particularly valuable in combinatorial chemistry, where rapid diversification of core scaffolds is essential for identifying lead compounds. Moreover, the amino group provides a site for amide bond formation or reductive amination, expanding its utility in peptide mimetics and small-molecule therapeutics.

Environmental and safety considerations are also paramount when working with 5-Amino-2-(bromomethyl)-3-(difluoromethyl)-6-iodopyridine. While it is not classified as a hazardous substance under major regulatory frameworks, proper handling protocols must be observed to mitigate risks associated with halogenated compounds. Researchers are increasingly adopting green chemistry principles to minimize waste and improve the sustainability of synthetic routes involving such intermediates.

The compound's relevance extends to academic research, where it serves as a model substrate for studying regioselective functionalization of pyridine rings. Its multifunctional nature makes it an ideal candidate for investigating chemo- and site-selectivity in heterocyclic chemistry. These studies contribute to the broader understanding of molecular reactivity, paving the way for innovative synthetic methodologies.

In summary, 5-Amino-2-(bromomethyl)-3-(difluoromethyl)-6-iodopyridine (CAS No. 1804678-19-0) is a pivotal building block in contemporary chemical research. Its structural diversity and reactivity underscore its importance in developing next-generation pharmaceuticals and agrochemicals. As the scientific community continues to explore its potential, this compound is poised to play a central role in addressing some of the most pressing challenges in healthcare and food security.